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Get Quote

Engeletin at a Glance

The table below summarizes key information about engeletin from the search results:

Aspect Details

Chemical
Description

A flavanonol rhamnoside (a type of flavonoid) [1].

IUPAC Name (2R,3R)-5,7-dihydroxy-2-(4-hydroxyphenyl)-3-[[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-

methyloxan-2-yl]oxy]-4H-chromen-4-one [1].

Molecular
Formula

C₂₁H₂₂O₁₀ [1] [2] [3]

Molecular
Weight

434.39 - 434.40 g/mol [1] [2] [3]

CAS Number 572-31-6 [2] [3] [4]

Natural
Sources

Leaves of Engelhardia roxburghiana and E. chrysolepsis; roots of Smilax species
(e.g., S. glabra, S. bockii warb); bark of Hymenaea martiana; Pieris japonica; Dioon
spinulosum; white grapes and wine [5] [6] [7].
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Knowns and Unknowns on Sourcing & Production

Here is what is known about how engeletin is obtained, and the specific gaps in technical detail:

Established Fact - Natural Isolation: Engeletin is primarily obtained by isolating it from various
plants. The initial step likely involves using organic solvents to create a crude extract from plant
material, which is then further purified [6] [7].

Critical Knowledge Gap - Method Details: The search results do not specify the exact solvents,
concentrations, temperatures, or equipment used for extraction and purification. Key parameters

such as yield and purity for these methods are also not reported.
Important Context - Synthesis Status: According to a 2023 review, no chemical synthesis
method for engeletin has been reported in scientific literature. The limited yield and purity from
natural isolation are noted as constraints on its clinical study [6] [7].

Pharmacological Activities and Mechanisms

Research indicates engeletin has diverse biological activities, primarily through inhibiting the NF-κB

signaling pathway. The diagram below summarizes its potential effects on different bodily systems.

Key Mechanism: Inhibits NF-κB Pathway

Reported System-Level Effects

Engeletin

Reduces inflammation

Nervous System
• May protect against cerebral ischemia

• May alleviate oxidative stress in Alzheimer's models

Endocrine & Metabolic System
• Improves insulin resistance (in vitro)

• Inhibits aldose reductase (linked to diabetes)
• May combat obesity

Cardiovascular System
• May protect against atherosclerosis

• May alleviate cardiac remodeling

Respiratory System
• May reduce mucus overproduction

• May protect against acute lung injury

Other Systems
• Anti-tumor potential (e.g., lung, cervical cancer)

• Anti-inflammatory effects (e.g., endometritis, gout)
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Summary of Engeletin's reported pharmacological effects across different bodily systems, largely linked to

its anti-inflammatory action.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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